Cas no 321529-80-0 (2-Chloro-N-ethyl-5-fluoropyrimidin-4-amine)

2-Chloro-N-ethyl-5-fluoropyrimidin-4-amine structure
321529-80-0 structure
Product Name:2-Chloro-N-ethyl-5-fluoropyrimidin-4-amine
CAS No:321529-80-0
MF:C6H7ClFN3
MW:175.591283082962
MDL:MFCD01346700
CID:3083097
PubChem ID:1712972
Update Time:2025-04-21

2-Chloro-N-ethyl-5-fluoropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • (2-Chloro-5-fluoro-pyrimidin-4-yl)-ethyl-amine
    • 4-Pyrimidinamine, 2-chloro-N-ethyl-5-fluoro-
    • AG-205/12125140
    • H32536
    • AKOS000400550
    • 321529-80-0
    • SCHEMBL1427747
    • ALBB-018253
    • 2-chloro-N-ethyl-5-fluoropyrimidin-4-amine
    • SB55854
    • SR-01000521554-1
    • SR-01000521554
    • CS-0117543
    • STK362266
    • MFCD01346700
    • N-(2-chloro-5-fluoro-4-pyrimidinyl)-N-ethylamine
    • LS-06006
    • 2-Chloro-N-ethyl-5-fluoropyrimidin-4-amine
    • MDL: MFCD01346700
    • Inchi: 1S/C6H7ClFN3/c1-2-9-5-4(8)3-10-6(7)11-5/h3H,2H2,1H3,(H,9,10,11)
    • InChI Key: YTGVSGYCQRHMSK-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C(=N1)NCC)F

Computed Properties

  • Exact Mass: 175.0312531Da
  • Monoisotopic Mass: 175.0312531Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 313.9±27.0 °C at 760 mmHg
  • Flash Point: 143.6±23.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Chloro-N-ethyl-5-fluoropyrimidin-4-amine Security Information

2-Chloro-N-ethyl-5-fluoropyrimidin-4-amine Pricemore >>

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